2-{3-ethoxy-4-[(2-methylbenzyl)oxy]benzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one

• Molecular Formula: C26H22N2O3S
• Molecular Weight: 442.5 g/mol
• IUPAC Name: (2Z)-2-[[3-ethoxy-4-[(2-methylphenyl)methoxy]phenyl]methylidene]-[1,3]thiazolo[3,2-a]benzimidazol-1-one
• InChI: InChI=1S/C26H22N2O3S/c1-3-30-23-14-18(12-13-22(23)31-16-19-9-5-4-8-17(19)2)15-24-25(29)28-21-11-7-6-10-20(21)27-26(28)32-24/h4-15H,3,16H2,1-2H3/b24-15-
• InChI Key: TZTCYUFFWMCVPR-IWIPYMOSSA-N
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=C\2/C(=O)N3C4=CC=CC=C4N=C3S2)OCC5=CC=CC=C5C
• SMILES: CCOC1=C(C=CC(=C1)C=C2C(=O)N3C4=CC=CC=C4N=C3S2)OCC5=CC=CC=C5C

Description

2-{3-ethoxy-4-[(2-methylbenzyl)oxy]benzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one is a chemical compound that has been the subject of scientific research due to its potential applications in medicine and biology. This compound has shown promising results in various studies, and researchers are exploring its potential uses in different fields.

Mechanism of Action

The mechanism of action of 2-{3-ethoxy-4-[(2-methylbenzyl)oxy]benzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one is not fully understood. However, studies have shown that this compound can inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It also has anti-inflammatory properties that can help in the treatment of various inflammatory diseases.
Biochemical and Physiological Effects:
Studies have shown that this compound can affect various biochemical and physiological processes in the body. It can inhibit the activity of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. It can also modulate the immune system and reduce inflammation.

Advantages and Limitations for Lab Experiments

The advantages of using 2-{3-ethoxy-4-[(2-methylbenzyl)oxy]benzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one in lab experiments are that it is relatively easy to synthesize and has shown promising results in various studies. However, the limitations of using this compound are that its mechanism of action is not fully understood, and more research is needed to determine its safety and efficacy.

Future Directions

There are several future directions for research on 2-{3-ethoxy-4-[(2-methylbenzyl)oxy]benzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one. One direction is to explore its potential uses in the treatment of other diseases, such as autoimmune disorders and neurodegenerative diseases. Another direction is to investigate its mechanism of action and identify its molecular targets. Additionally, researchers can explore the use of this compound in combination with other drugs to enhance its therapeutic effects.

Synthesis Methods

The synthesis of 2-{3-ethoxy-4-[(2-methylbenzyl)oxy]benzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one involves a series of chemical reactions. The starting materials for the synthesis are 2-aminobenzimidazole, 2-bromo-3-ethoxybenzaldehyde, and 2-methylbenzyl alcohol. These compounds are reacted in the presence of a catalyst to form the final product.

Scientific Research Applications

2-{3-ethoxy-4-[(2-methylbenzyl)oxy]benzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one has been the subject of various scientific studies due to its potential applications in medicine and biology. This compound has shown promising results in the treatment of cancer, inflammation, and other diseases.